3-Hydroxysclareol
3-Hydroxysclareol
Brand Name:
Vulcanchem
CAS No.:
132796-57-7
VCID:
VC21147529
InChI:
InChI=1S/C20H36O3/c1-7-18(4,22)11-8-15-19(5)12-10-16(21)17(2,3)14(19)9-13-20(15,6)23/h7,14-16,21-23H,1,8-13H2,2-6H3/t14-,15+,16-,18-,19-,20+/m0/s1
SMILES:
CC1(C2CCC(C(C2(CCC1O)C)CCC(C)(C=C)O)(C)O)C
Molecular Formula:
C20H36O3
Molecular Weight:
324.5 g/mol
3-Hydroxysclareol
CAS No.: 132796-57-7
Cat. No.: VC21147529
Molecular Formula: C20H36O3
Molecular Weight: 324.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132796-57-7 |
|---|---|
| Molecular Formula | C20H36O3 |
| Molecular Weight | 324.5 g/mol |
| IUPAC Name | (1R,2R,4aR,6S,8aS)-1-[(3R)-3-hydroxy-3-methylpent-4-enyl]-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalene-2,6-diol |
| Standard InChI | InChI=1S/C20H36O3/c1-7-18(4,22)11-8-15-19(5)12-10-16(21)17(2,3)14(19)9-13-20(15,6)23/h7,14-16,21-23H,1,8-13H2,2-6H3/t14-,15+,16-,18-,19-,20+/m0/s1 |
| Standard InChI Key | GHXNUBMJNAHZRP-CJEFFJQMSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C([C@@H]1CC[C@@]([C@@H]2CC[C@](C)(C=C)O)(C)O)(C)C)O |
| SMILES | CC1(C2CCC(C(C2(CCC1O)C)CCC(C)(C=C)O)(C)O)C |
| Canonical SMILES | CC1(C2CCC(C(C2(CCC1O)C)CCC(C)(C=C)O)(C)O)C |
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